Cas no 398465-60-6 (L-Arginine,L-tyrosyl-L-valyl-L-alanyl-L-isoleucyl-L-cysteinyl-L-histidyl-L-prolyl-L-leucyl-)

• Product Name: L-Arginine,L-tyrosyl-L-valyl-L-alanyl-L-isoleucyl-L-cysteinyl-L-histidyl-L-prolyl-L-leucyl-
• CAS No: 398465-60-6
• MF: C₄₉H₇₈N₁₄O₁₁S
• MW: 1071.29582929611
• CID: 1514810
• Update Time: 2024-08-24

L-Arginine,L-tyrosyl-L-valyl-L-alanyl-L-isoleucyl-L-cysteinyl-L-histidyl-L-prolyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-tyrosyl-L-valyl-L-alanyl-L-isoleucyl-L-cysteinyl-L-histidyl-L-prolyl-L-leucyl-
• L-Arginine, L-tyrosyl-L-valyl-L-alanyl-L-isoleucyl-L-cysteinyl-L-histidyl-L-prolyl-L-leucyl- (9CI)

• Inchi： 1S/C49H78N14O11S/c1-8-27(6)39(62-40(65)28(7)56-45(70)38(26(4)5)61-41(66)32(50)20-29-13-15-31(64)16-14-29)46(71)60-36(23-75)43(68)59-35(21-30-22-53-24-55-30)47(72)63-18-10-12-37(63)44(69)58-34(19-25(2)3)42(67)57-33(48(73)74)11-9-17-54-49(51)52/h13-16,22,24-28,32-39,64,75H,8-12,17-21,23,50H2,1-7H3,(H,53,55)(H,56,70)(H,57,67)(H,58,69)(H,59,68)(H,60,71)(H,61,66)(H,62,65)(H,73,74)(H4,51,52,54)/t27-,28-,32-,33-,34-,35-,36-,37-,38-,39-/m0/s1
• InChI Key： SDWGKOQQOMWUQX-BVVPPYGISA-N
• SMILES： C(O)(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CS)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)N

Computed Properties

• Exact Mass: 1070.57014

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• PSA: 398.14
• pka: 3.35±0.10(Predicted)